Cas no 1804183-29-6 (1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one
• CAS No: 1804183-29-6
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 5008167
• Update Time: 2025-06-08

1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one

• Inchi： 1S/C12H15BrO/c1-4-10-7-5-6-8(2)11(10)12(13)9(3)14/h5-7,12H,4H2,1-3H3
• InChI Key： PXXFEYWFMJECNQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(C)=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one

Introduction to 1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one (CAS No. 1804183-29-6)

1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one, identified by its CAS number 1804183-29-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated ketone moiety attached to an aromatic ring system, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The structural features of 1-bromo-1-(2-ethyl-6-methylphenyl)propan-2-one make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's core structure consists of a propanone backbone substituted with a bromine atom at the alpha position and an aromatic ring that incorporates both ethyl and methyl substituents. This specific arrangement imparts unique electronic and steric properties, influencing its chemical behavior and reactivity. The presence of the bromine atom enhances its utility as a synthetic building block, enabling various transformations such as cross-coupling reactions, nucleophilic substitutions, and other functional group interconversions.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds for their potential biological activities. 1-Bromo-1-(2-ethyl-6-methylphenyl)propan-2-one fits into this trend, as its aromatic system can be modified to produce derivatives with enhanced pharmacological properties. For instance, researchers have been investigating its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine substituent allows for easy manipulation through palladium-catalyzed cross-coupling reactions, facilitating the introduction of diverse functional groups onto the aromatic ring.

One of the most compelling aspects of 1-bromo-1-(2-ethyl-6-methylphenyl)propan-2-one is its role in the development of central nervous system (CNS) therapeutics. The aromatic ring's electron-rich nature, influenced by the ethyl and methyl groups, makes it an attractive scaffold for designing molecules that interact with neurological targets. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune the structure through synthetic modifications offers a promising route to developing more effective treatments.

The synthesis of 1-bromo-1-(2-ethyl-6-methylphenyl)propan-2-one itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available precursors like acetone or benzaldehyde derivatives. However, advances in catalytic techniques have enabled more efficient routes, reducing both reaction times and byproduct formation. For example, recent reports have demonstrated the use of transition metal catalysts to facilitate the bromination step directly on the aromatic ring, streamlining the overall synthesis.

The compound's stability under various reaction conditions is another critical factor contributing to its utility. Ketones are generally stable towards oxidation but can undergo reduction or nucleophilic addition reactions depending on the reaction environment. In contrast, brominated ketones often exhibit enhanced reactivity due to the electron-withdrawing effect of the bromine atom. This property makes them particularly useful in scenarios where selective transformations are required, such as in late-stage functionalization of larger molecular frameworks.

From an industrial perspective, 1-bromo-1-(2-ethyl-6-methylphenyl)propan-2-one represents a bridge between academic research and commercial pharmaceutical development. Its synthesis can be scaled up for industrial production without compromising purity or yield, making it a viable candidate for large-scale applications. Companies specializing in fine chemicals have already started offering this compound as part of their catalog for researchers working on drug discovery programs.

The environmental impact of producing and handling 1-bromo-1-(2-ethyl-6-methylphenyl)propan-2-one is also worth considering. While brominated compounds have historically raised concerns about persistence and toxicity, modern synthetic strategies aim to minimize these risks through greener methodologies. For instance, solvent-free reactions or those employing biodegradable solvents can significantly reduce waste generation without sacrificing efficiency. Such approaches align with global efforts to promote sustainable chemistry practices.

In conclusion, 1-bromo - 1 - ( 2 - ethyl - 6 - methyl phenyl ) propan - 2 - one ( CAS No . 1804183 - 29 - 6 ) is a multifaceted compound with broad applications in pharmaceutical research . Its unique structural features make it an excellent intermediate for synthesizing complex molecules with potential therapeutic benefits . As research continues to uncover new applications , this compound is poised to play an increasingly important role in drug discovery and development .